molecular formula C18H23N5O4 B2878860 N-(tert-butyl)-2-(8-(4-methoxyphenyl)-3,4-dioxo-3,4,7,8-tetrahydroimidazo[2,1-c][1,2,4]triazin-2(6H)-yl)acetamide CAS No. 941935-93-9

N-(tert-butyl)-2-(8-(4-methoxyphenyl)-3,4-dioxo-3,4,7,8-tetrahydroimidazo[2,1-c][1,2,4]triazin-2(6H)-yl)acetamide

Cat. No. B2878860
M. Wt: 373.413
InChI Key: DNQGXKSBDGATRW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N-(tert-butyl)-2-(8-(4-methoxyphenyl)-3,4-dioxo-3,4,7,8-tetrahydroimidazo[2,1-c][1,2,4]triazin-2(6H)-yl)acetamide is a useful research compound. Its molecular formula is C18H23N5O4 and its molecular weight is 373.413. The purity is usually 95%.
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Scientific Research Applications

Organic Synthesis and Heterocyclic Chemistry

  • Synthesis of Novel Compounds : Research has demonstrated the synthesis of novel compounds with potential anti-inflammatory and analgesic properties. For instance, derivatives have been synthesized with various functionalities, demonstrating the compound's versatility in organic synthesis and potential for generating novel therapeutic agents (Abu‐Hashem et al., 2020).
  • Reactivity Studies : Studies on the reactivity of structurally similar compounds have provided insights into the synthesis of derivatives with potential applications in drug development and materials science (Mironovich et al., 2013).

Medicinal Chemistry and Pharmacology

  • Anticancer and Antimicrobial Activities : Novel triazinone derivatives have been evaluated for their growth inhibition properties against certain bacterial and fungal pathogens, as well as for their larvicidal activity, showcasing the chemical's potential in developing new antimicrobial and antiparasitic agents (Kumara et al., 2015).
  • Synthesis of β-Lactam Antibiotics : The compound's derivatives have been utilized in the synthesis of key intermediates for the production of β-lactam antibiotics, highlighting its role in addressing antibiotic resistance through the development of new drugs (Cainelli* et al., 1998).

Materials Science

  • Corrosion Inhibition : Derivatives of the compound have been investigated for their efficacy as corrosion inhibitors, providing insights into their potential applications in protecting metals and alloys in industrial settings (Yadav et al., 2015).

properties

IUPAC Name

N-tert-butyl-2-[8-(4-methoxyphenyl)-3,4-dioxo-6,7-dihydroimidazo[2,1-c][1,2,4]triazin-2-yl]acetamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C18H23N5O4/c1-18(2,3)19-14(24)11-23-16(26)15(25)22-10-9-21(17(22)20-23)12-5-7-13(27-4)8-6-12/h5-8H,9-11H2,1-4H3,(H,19,24)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

DNQGXKSBDGATRW-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(C)(C)NC(=O)CN1C(=O)C(=O)N2CCN(C2=N1)C3=CC=C(C=C3)OC
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C18H23N5O4
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

373.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-(tert-butyl)-2-(8-(4-methoxyphenyl)-3,4-dioxo-3,4,7,8-tetrahydroimidazo[2,1-c][1,2,4]triazin-2(6H)-yl)acetamide

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